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Compound of Interest

Compound Name: Tetradecanedioate

Cat. No.: B1240563 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling guidelines for

tetradecanedioic acid (CAS No: 821-38-5). The information is compiled from multiple safety

data sheets (SDS) and chemical databases to ensure a thorough understanding for

professionals working with this substance. This guide covers hazard identification, protective

measures, emergency procedures, and toxicological data to promote safe laboratory practices.

Hazard Identification and Classification
Tetradecanedioic acid is an alpha,omega-dicarboxylic acid.[1] While some suppliers do not

classify it as hazardous under GHS criteria, others identify it as causing skin and eye irritation.

[2][3][4] One supplier classifies it as causing serious eye damage.[5] Given the conflicting

classifications, it is prudent to handle this chemical with care, assuming it presents a potential

hazard.

The GHS classification information is summarized below.

Table 1: GHS Hazard Classification
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Category Pictogram Signal Word
Hazard
Statements

Precautionary
Statements

Hazard

Identification
GHS05, GHS07

Warning /

Danger

H302: Harmful if

swallowed[6]H31

5: Causes skin

irritation[3]

[6]H318/H319:

Causes serious

eye

damage/irritation[

3][5][6]H335:

May cause

respiratory

irritation[6]

P261: Avoid

breathing

dust[6]P264:

Wash hands

thoroughly after

handling[3]

[6]P270: Do not

eat, drink or

smoke when

using this

product[6]P280:

Wear protective

gloves/eye

protection/face

protection[3][6]

Physical and Chemical Properties
Understanding the physical and chemical properties of tetradecanedioic acid is essential for its

safe handling and storage.

Table 2: Physical and Chemical Properties
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Property Value Source(s)

Chemical Formula C₁₄H₂₆O₄ [2][3][5]

Molecular Weight 258.35 g/mol [5]

CAS Number 821-38-5 [3][5][7]

Appearance
White to almost white powder

or crystal
[3][5]

Melting Point 124-127 °C [1][5]

Solubility

Slightly soluble in water.[1]

Soluble in DMSO (52 mg/mL).

[8]

Synonyms
1,12-Dodecanedicarboxylic

acid
[2][3]

Safe Handling and Storage Procedures
Adherence to proper handling and storage protocols is critical to minimize exposure and

ensure laboratory safety.

Handling:

Handle in a well-ventilated area to minimize dust creation.[2][9]

Avoid contact with skin, eyes, and clothing.[4][10]

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.[6][7]

Wash hands and any exposed skin thoroughly after handling.[4][7]

Do not eat, drink, or smoke in areas where the chemical is handled.[2][6]

Avoid the formation of dust clouds, as dust may be combustible at sufficient concentrations.

[2][10]
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Storage:

Store in a tightly-closed container in a cool, dry, and well-ventilated location.[2][7][9]

Keep away from incompatible materials such as strong oxidizing agents, bases, and

reducing agents.[7]

Store locked up.[6][7]
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Preparation

Execution

Post-Procedure

Assess Task & Risks

Review Safety Data Sheet (SDS)

Select Appropriate PPE

Ensure Adequate Ventilation

Perform Work
(Minimize Dust)

Decontaminate Work Area & PPE

Dispose of Waste Properly Store Chemical Securely
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Exposure Occurs

Inhalation? Skin Contact? Eye Contact? Ingestion?

Move to Fresh Air

Yes

Wash with Soap & Water

Yes

Rinse Eyes for 15+ min

Yes

Rinse Mouth, Do NOT Induce Vomiting

Yes

Seek Medical Attention
if Symptoms Persist

Remove Contaminated Clothing Remove Contact Lenses
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Setup

Incubation & Viability

Analysis

Prepare RhE Tissue Cultures

Apply Test Chemical, Positive
& Negative Controls

Incubate (60 min) & Wash

Post-Incubate (42 hr)

Assess Viability with MTT Assay

Extract Formazan & Measure
Optical Density

Calculate % Viability vs. Control

Classify Irritancy Potential
(Irritant if Viability ≤ 50%)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1240563?utm_src=pdf-custom-synthesis
https://www.atamanchemicals.com/tetradecanedioic-acid_u25880/
https://www.histry-chem.com/knowledge/information/tetradecanedioic-acid-msds.html
https://www.tcichemicals.com/BE/en/sds/T0704_EU_6N.pdf
https://www.tcichemicals.com/JP/en/sds/T0704_JP_EN.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/d221201
https://file.medchemexpress.com/batch_PDF/HY-W011819S/Tetradecanedioic-acid-d24-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AAH60254&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.selleckchem.com/products/tetradecanedioic-acid.html
https://store.sangon.com/productImage/SDS/A600931/A600931_EN_S.pdf
https://cdn2.hubspot.net/hubfs/3044181/SDS%20TRC1495%20TRC1498.pdf?t=1534880967382
https://www.benchchem.com/product/b1240563#tetradecanedioic-acid-safety-and-handling-guidelines
https://www.benchchem.com/product/b1240563#tetradecanedioic-acid-safety-and-handling-guidelines
https://www.benchchem.com/product/b1240563#tetradecanedioic-acid-safety-and-handling-guidelines
https://www.benchchem.com/product/b1240563#tetradecanedioic-acid-safety-and-handling-guidelines
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1240563?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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